Cas no 861206-23-7 (1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro-)

1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro- structure
861206-23-7 structure
Product Name:1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro-
CAS No:861206-23-7
MF:C12H9Br2N
MW:327.014561414719
CID:1843594
PubChem ID:3705005
Update Time:2025-04-21

1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro-
    • SMR000550258
    • MLS001166000
    • AKOS005084128
    • 5,7-dibromo-2,3-dihydro-1H-cyclopenta[b]quinoline
    • 1W-0872
    • 861206-23-7
    • CHEMBL1404252
    • HMS2866L22
    • 5,7-bis(bromanyl)-2,3-dihydro-1H-cyclopenta[b]quinoline
    • 5,7-dibromo-1H,2H,3H-cyclopenta[b]quinoline
    • cid_3705005
    • DTXSID701320157
    • BDBM114419
    • Inchi: 1S/C12H9Br2N/c13-9-5-8-4-7-2-1-3-11(7)15-12(8)10(14)6-9/h4-6H,1-3H2
    • InChI Key: DAHMUJBHSOWVNQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=C1N=C1C(=C2)CCC1)Br

Computed Properties

  • Exact Mass: 326.90813g/mol
  • Monoisotopic Mass: 324.91017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12.9Ų

1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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